![molecular formula C9H17N5O B241785 5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one](/img/structure/B241785.png)
5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one
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Overview
Description
5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one, also known as DPTA, is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields. In
Mechanism of Action
The mechanism of action of 5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes and proteins that are involved in inflammation, tumor growth, and viral replication. This compound has also been shown to induce apoptosis, a process of programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. It has been reported to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha, in immune cells. This compound has also been shown to inhibit the growth of cancer cells and reduce the replication of certain viruses.
Advantages and Limitations for Lab Experiments
One of the advantages of using 5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one in lab experiments is its high purity and stability. This compound is also relatively easy to synthesize, making it readily available for research purposes. However, this compound has some limitations as well. It has low solubility in water, which can make it difficult to use in certain experiments. This compound is also relatively expensive compared to other chemical compounds.
Future Directions
There are several future directions for research on 5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one. One possible direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer and viral infections. Another direction is to explore its mechanism of action in more detail to better understand its effects on cells and tissues. Additionally, research can be done to improve the synthesis method of this compound and to develop more efficient and cost-effective ways of producing it.
Synthesis Methods
The synthesis of 5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one involves a multistep process that includes the reaction of 6-methyluracil with chloroacetyl chloride, followed by the reaction of the resulting intermediate with N,N-dimethylpropylamine. The final product is obtained through the reaction of the intermediate with sodium hydroxide. The yield of the synthesis method is reported to be around 50%.
Scientific Research Applications
5-{[3-(dimethylamino)propyl]amino}-6-methyl-1,2,4-triazin-3(2H)-one has been used in various scientific research studies due to its potential applications in different fields. It has been studied for its anti-inflammatory, anti-tumor, and anti-viral properties. This compound has also been used as a precursor for the synthesis of other chemical compounds.
Properties
Molecular Formula |
C9H17N5O |
---|---|
Molecular Weight |
211.26 g/mol |
IUPAC Name |
5-[3-(dimethylamino)propylamino]-6-methyl-2H-1,2,4-triazin-3-one |
InChI |
InChI=1S/C9H17N5O/c1-7-8(11-9(15)13-12-7)10-5-4-6-14(2)3/h4-6H2,1-3H3,(H2,10,11,13,15) |
InChI Key |
IKJHGLXEIXYJSC-UHFFFAOYSA-N |
SMILES |
CC1=NNC(=O)N=C1NCCCN(C)C |
Canonical SMILES |
CC1=NNC(=O)N=C1NCCCN(C)C |
Origin of Product |
United States |
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